Cas no 1261504-28-2 (6-Chloro-2-(perfluorophenyl)nicotinic acid)

• Product Name: 6-Chloro-2-(perfluorophenyl)nicotinic acid
• CAS No: 1261504-28-2
• MF: C₁₂H₃ClF₅NO₂
• MW: 323.602739572525
• CID: 4801052
• Update Time: 2025-05-19

6-Chloro-2-(perfluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(perfluorophenyl)nicotinic acid

• Inchi： 1S/C12H3ClF5NO2/c13-4-2-1-3(12(20)21)11(19-4)5-6(14)8(16)10(18)9(17)7(5)15/h1-2H,(H,20,21)
• InChI Key： XEWITCPNLXGWAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C2C(=C(C(=C(C=2F)F)F)F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-2-(perfluorophenyl)nicotinic acid

Recent Advances in the Study of 6-Chloro-2-(perfluorophenyl)nicotinic Acid (CAS: 1261504-28-2)

6-Chloro-2-(perfluorophenyl)nicotinic acid (CAS: 1261504-28-2) is a fluorinated nicotinic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's structure, characterized by a perfluorophenyl group attached to a chlorinated nicotinic acid scaffold, imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 6-Chloro-2-(perfluorophenyl)nicotinic acid, with advancements in catalytic fluorination and cross-coupling reactions being particularly noteworthy. These improvements have facilitated its broader application in medicinal chemistry.

In terms of biological activity, preliminary studies have demonstrated that 6-Chloro-2-(perfluorophenyl)nicotinic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects on COX-1. This selectivity suggests potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, recent in vitro and in vivo studies have explored the compound's anticancer properties. Researchers have observed that 6-Chloro-2-(perfluorophenyl)nicotinic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that this effect may be mediated through the modulation of reactive oxygen species (ROS) levels and the activation of pro-apoptotic signaling pathways. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatizing 6-Chloro-2-(perfluorophenyl)nicotinic acid to improve its pharmacokinetic properties while retaining its biological activity. For example, ester and amide derivatives have been synthesized and evaluated for enhanced membrane permeability and metabolic stability.

In conclusion, 6-Chloro-2-(perfluorophenyl)nicotinic acid (CAS: 1261504-28-2) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in more complex disease models. The continued investigation of this compound may yield novel therapeutic agents with significant clinical impact.